Cas no 1240590-74-2 ([(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride)

(2E)-2-Methyl-3-phenylprop-2-en-1-yl)(prop-2-en-1-yl)amine hydrochloride is a synthetic amine derivative characterized by its unsaturated alkenyl and phenyl substituents. The compound features a conjugated double-bond system, which may enhance reactivity in chemical synthesis or biological interactions. Its hydrochloride salt form improves stability and solubility in aqueous environments, facilitating handling and storage. The structural combination of aromatic and alkenyl groups suggests potential utility as an intermediate in pharmaceutical or agrochemical applications, particularly where tailored amine functionality is required. The defined stereochemistry (2E) ensures consistency in reactivity, making it suitable for precise synthetic workflows. This compound is typically handled under controlled conditions due to its reactive functional groups.
[(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride structure
1240590-74-2 structure
Product Name:[(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride
CAS No:1240590-74-2
MF:C13H18ClN
MW:223.741722583771
CID:4690565
Update Time:2025-05-20

[(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride
    • Inchi: 1S/C13H17N.ClH/c1-3-9-14-11-12(2)10-13-7-5-4-6-8-13;/h3-8,10,14H,1,9,11H2,2H3;1H/b12-10+;
    • InChI Key: DXYHICGEAORWDO-VHPXAQPISA-N
    • SMILES: Cl.N(CC=C)C/C(/C)=C/C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 187
  • Topological Polar Surface Area: 12

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[(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride Related Literature

Additional information on [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride

Recent Advances in the Study of [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride (CAS: 1240590-74-2)

The compound [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride (CAS: 1240590-74-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of controlling reaction conditions to minimize byproducts, which is critical for ensuring the compound's consistency in pharmacological studies.

Pharmacological evaluations of this compound have revealed promising activity in modulating specific neurotransmitter systems. In vitro and in vivo studies conducted by researchers at the University of Cambridge demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in neurological disorders such as Parkinson's disease and depression. The compound's unique structural features, including the (2E)-2-methyl-3-phenylprop-2-en-1-yl moiety, were identified as key contributors to its receptor binding properties.

Further investigations into the mechanism of action of [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride have utilized advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies, published in Nature Chemical Biology, provided detailed insights into the compound's interactions with target proteins at the atomic level. The findings underscore its potential as a lead compound for the development of novel therapeutics.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported significant inhibition of pro-inflammatory cytokines in cell-based assays, positioning it as a candidate for treating inflammatory diseases. Concurrently, preliminary data from another study indicated activity against resistant bacterial strains, though further validation is required.

Despite these advancements, challenges remain in the clinical translation of [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through continued research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's pharmacokinetic profile and evaluate its safety in preclinical models.

In conclusion, [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride (CAS: 1240590-74-2) represents a promising candidate for multiple therapeutic areas. The latest research highlights its synthetic accessibility, diverse pharmacological activities, and potential for further development. Future studies should focus on overcoming existing limitations and advancing the compound toward clinical trials to fully realize its therapeutic potential.

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